Cas no 694-48-4 (1,3-Dimethylpyrazole)

1,3-Dimethylpyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with methyl groups at the 1 and 3 positions. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals and pharmaceuticals. Its stable structure and reactivity make it suitable for applications such as coordination chemistry and catalysis. The presence of two methyl groups enhances its lipophilicity, improving solubility in organic solvents. Additionally, 1,3-Dimethylpyrazole exhibits potential as a ligand in metal complexes due to its nitrogen donor properties. Its well-defined chemical properties and versatility underscore its utility in specialized synthetic pathways.
1,3-Dimethylpyrazole structure
1,3-Dimethylpyrazole structure
Product Name:1,3-Dimethylpyrazole
CAS No:694-48-4
MF:C5H8N2
MW:96.1304206848145
MDL:MFCD00036665
CID:39566
PubChem ID:253661748
Update Time:2025-05-28

1,3-Dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-1H-pyrazole
    • 1,3-dimethyl-1H-pyrazole(SALTDATA: FREE)
    • α-(2-Chloroethyl)-2-thiophenemethanol
    • 2,5-DiMethylpyrazole
    • 1H-Pyrazole,1,3-diMethyl-
    • 1,3-Dimethylpyrazole
    • 1,3-Dimethylpyrazol
    • Pyrazole,1,3-dimethyl- (7CI,8CI)
    • NSC 190569
    • FT-0658642
    • BB 0253271
    • EN300-52798
    • HY-W002168
    • CS-W002168
    • PB27396
    • dimethyl 1h pyrazol
    • A9186
    • Pyrazole,3-dimethyl-
    • 1H-Pyrazole, 1,3-dimethyl-
    • Pyrazole, 1,3-dimethyl-
    • 1,3-Dimethyl-1H-pyrazole #
    • AM20100648
    • UNII-374FP5RCE4
    • SY017661
    • DTXSID90219523
    • 1H-Pyrazole,3-dimethyl-
    • D4528
    • 694-48-4
    • 374FP5RCE4
    • MFCD00036665
    • NSC190569
    • AKOS000164344
    • Q63398064
    • DS-1167
    • PD166615
    • NSC-190569
    • F2169-1006
    • MDL: MFCD00036665
    • Inchi: 1S/C5H8N2/c1-5-3-4-7(2)6-5/h3-4H,1-2H3
    • InChI Key: NODLZCJDRXTSJO-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC(C)=N1

Computed Properties

  • Exact Mass: 96.06870
  • Monoisotopic Mass: 96.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 63.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6

Experimental Properties

  • Density: 0.95
  • Melting Point: 82.75°C (estimate)
  • Boiling Point: 138°C(lit.)
  • Flash Point: 38.6℃
  • Refractive Index: 1.4700 to 1.4740
  • PSA: 17.82000
  • LogP: 0.72850
  • λmax: 221(EtOH)(lit.)
  • FEMA: 3716

1,3-Dimethylpyrazole Security Information

1,3-Dimethylpyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethylpyrazole Pricemore >>

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1,3-Dimethylpyrazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:694-48-4)1,3-Dimethylpyrazole
Order Number:LE18530
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:694-48-4)1,3-Dimethylpyrazole
LE18530
Purity:99%
Quantity:25KG,200KG,1000KG
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